Waternanotubes clathrating solvent molecules stabilized by molecular 1-D nanoporous crystals†

RSC Advances Pub Date: 2012-10-02 DOI: 10.1039/C2RA21899B

Abstract

A one-dimensional (1-D) water nanotube-like cluster (WNT) clathrating a tetrahydrofuran (THF-hydrate) is constructed from new 4461074 polyhedral units of 30 water molecules and including three THFs into the unit in the center like a clathrate hydrate, which was stabilized into a molecular nanoporous crystal.

Graphical abstract: Water nanotubes clathrating solvent molecules stabilized by molecular 1-D nanoporous crystals
Waternanotubes clathrating solvent molecules stabilized by molecular 1-D nanoporous crystals†
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